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Applications & Market Overview

Isononanol (INA) is a versatile C9 alcohol primarily used in the chemical industry. The following table

summarizes its core applications and the factors influencing its market growth.

Aspect Description

Primary Use Production of plasticizers, especially DINP (Diisononyl Phphthalate) and DINA
(Diisononyl Adipate), which impart flexibility to PVC products [1] [2].

Other Used in lubricants, coatings, surfactants & detergents, and personal care
Applications products [3].

Key End-Use Construction (largest end-user), Automotive, Textiles, and Personal Care &
Industries Cosmetics [3].

Major Growth Expansion of the global PVC industry, particularly in the Asia-Pacific region [1]
Driver [3].

Key Market Trend  Shift towards non-phthalate plasticizers (e.g., DINCH, DINA) due to regulatory
and consumer preferences [2] [3].

Production & Experimental Protocol
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The primary industrial route for INA production is the hydroformylation of diisobutylene (DIB). Recent

research focuses on developing more efficient and sustainable heterogeneous catalysts.

The diagram below illustrates the workflow for creating and testing a novel cobalt-based catalyst for INA

production, as described in a recent study [4].
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(Start: Catalyst Synthesis)

;

Ligand Preparation:
Synthesize 3v-PPh3 ligand
from 4-bromostyrene and PCls

Polymerization:
Mix Co(acac)z precursor
with ligands and DVB
Add initiator (AIBN)

:

Solvothermal Reaction:
Heat at 110°C for 24h
in THF solvent

Product Formation:
Dry to obtain solid
Co@POPs catalyst

Catalyst Evaluation

Reaction Setup:
Load catalyst, DIB,
and toluene solvent

into autoclave

Hydroformylation:
Pressurize with CO/Hz (syngas)
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Experimental workflow for Co@POPs catalyst synthesis and testing in diisobutylene hydroformylation [4]

Catalyst Synthesis Procedure [4]:

¢ Ligand Preparation: A phosphine-containing ligand (3v-PPh3) is first synthesized by reacting 4-
bromostyrene with magnesium to form a Grignard reagent, followed by reaction with PCls.

e Co-polymerization: The catalyst is prepared via a solvothermal method. Cobalt acetylacetonate
(Co(acac): is dissolved in tetrahydrofuran (THF). The 3v-PPh3 ligand and divinylbenzene (DVB) are
added as co-monomers, with azodiisobutyronitrile (AIBN) as a polymerization initiator.

¢ Reaction and Drying: The mixture is heated at 110°C for 24 hours to form a porous organic polymer
(POP) embedded with cobalt sites. The solid catalyst (e.g., Co@POPs-PPh3&DVB) is obtained after

vacuum drying.

Catalytic Performance Evaluation [4]:

¢ Reaction Setup: The hydroformylation reaction is performed in a high-pressure autoclave reactor. A
typical test uses the Co@POPs catalyst, diisobutylene (DIB), and toluene as a solvent.

¢ Reaction Conditions: The reactor is pressurized with syngas (CO and Hz) and heated to the target
temperature with continuous stirring.

¢ Analysis and Recycling: After the reaction, the products (isononanal and isononanol) are analyzed
to determine yield and selectivity. The solid catalyst can be filtered, recovered, and tested over
multiple cycles to assess its stability.

Market Data & Forecasts
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Quantitative market data provides insight into the commercial significance of isononanol. Note that different

reports may use varying base years and methodologies, leading to differing estimates.

Market Aspect Data | Forecast Source & Context

Market Size ~USD 2.1 Billion [2] Base year for projection to 2032.

(2024)

Market Size USD 1.81 Billion [3] Base year for projection to 2032.

(2024)

Projected CAGR ~5.8% (2025-2032) [2] Leading to a market volume of USD 2.89

Billion by 2032 [3].

Regional Market Asia-Pacific: Largest share (42.63% Driven by construction and plasticizer
Share in 2024) [3] demand.

Regional Growth  Europe: Fastest projected CAGR of
6.8% (2025-2032) [3]

Research Limitations & Alternatives

The search results could not provide information on the role of isononanol or its derivatives in biological
signaling pathways or direct drug development. The term "signaling pathway" in one result [5] was unrelated

to INA's chemical applications.

¢ Refine Your Search: For pharmacological context, search specifically for "isononanoate" (the ester
form) in cosmetic and dermatological applications, as Isononyl Isononanoate is a common

emollient [6].
e Consult Specialized Databases: Technical information on synthesis is best found in patent

databases (e.g., Google Patents) [7] and peer-reviewed chemistry journals [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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